Cas no 26788-23-8 (4-Methoxy 17b-Estradiol)

4-Methoxy 17β-Estradiol is a synthetic derivative of estradiol, featuring a methoxy substitution at the 4-position of the aromatic ring. This structural modification enhances its metabolic stability and alters its binding affinity to estrogen receptors, making it a valuable compound for research in endocrinology and pharmacology. The methoxy group improves resistance to enzymatic degradation, extending its half-life compared to unmodified estradiol. It is primarily used in biochemical studies to investigate estrogen receptor interactions, signaling pathways, and potential therapeutic applications. The compound’s selectivity and stability make it a useful tool for exploring the mechanistic roles of estrogenic compounds in cellular and molecular research.
4-Methoxy 17b-Estradiol structure
4-Methoxy 17b-Estradiol structure
Product Name:4-Methoxy 17b-Estradiol
CAS No:26788-23-8
MF:C19H26O3
MW:302.407946109772
CID:261848
PubChem ID:68578
Update Time:2025-11-01

4-Methoxy 17b-Estradiol Chemical and Physical Properties

Names and Identifiers

    • Estra-1,3,5(10)-triene-3,17-diol,4-methoxy-, (17b)-
    • 4-Methoxy 17β-Estradiol
    • 4-Methoxy 17β-Estrad
    • 4-METHOXY-17B-ESTRADIOL
    • 4-Hydroxyestrone-4-methyl ether
    • 4-methoxy-E1
    • 4-methoxy-E2
    • 4-Methoxyestrone
    • SCHEMBL2596534
    • DTXSID50949596
    • Estra-1,3,5(10)-triene-3,17-diol, 4-methoxy-, (17beta)-
    • (1S,3aS,3bR,9bS,11aS)-6-methoxy-11a-methyl-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene-1,7-diol
    • 1,3,5(10)-Estratrien-3,4,17beta-triol 4-methyl ether
    • 4-Methoxy-1,3,5[10]-estratriene-3,17beta-diol
    • 4-Methoxy 17??-Estradiol
    • 4-methoxy-estra-1,3,5(10)-triene-3beta-ol
    • (8R,9S,13S,14S,17S)-4-methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol
    • 3,17beta-dihydroxy-4-methoxy-1,3,5[10]-estratriene
    • 4-Methoxyestradiol
    • (8R, 9S, 13S, 14S, 17S)-4-methoxy-13-methyl-6, 7, 8, 9, 11, 12, 14, 15, 16, 17-decahydrocyclopenta[a]phenanthrene-3, 17-diol
    • 4-methoxy-17beta-estradiol
    • 4-MeOE2
    • 4-Methoxy 17?-Estradiol
    • 4-Methoxyestradiol-17beta
    • 3,4,17beta-trihydroxy-1,3,5[10]-estratriene 4-methyl ether
    • (17beta)-4-methoxyestra-1,3,5(10)-triene-3,17-diol
    • CS-0618406
    • UNII-R6YV5Q2LKS
    • 26788-23-8
    • CHEBI:136975
    • R6YV5Q2LKS
    • 4-Methoxy-3,17beta-dihydroxy-1,3,5[10]-estratriene
    • HY-148296
    • BDBM50252402
    • 4-Methoxy 17beta-estradiol
    • 4-methoxyestra-1,3,5(10)-triene-3,17beta-diol
    • CHEMBL4084860
    • 4-methoxy-estradiol
    • AKOS027378613
    • 4-Methoxy-3,17beta-dihydroxy-1,3,5(10)-estratriene
    • 4-MeE2
    • Estra-1,3,5(10)-triene-3,17-diol, 4-methoxy-, (17beta)-; Estra-1,3,5(10)-triene-3,17beta-diol, 4-methoxy- (8CI); (17beta)-4-Methoxyestra-1,3,5(10)-triene-3,17-diol; 4-Methoxy-17beta-estradiol; 4-Methoxyestradiol
    • DA-59793
    • 4-methoxyestradiol-17 beta
    • 4-Methoxy 17b-Estradiol
    • Inchi: 1S/C19H26O3/c1-19-10-9-12-11-5-7-16(20)18(22-2)14(11)4-3-13(12)15(19)6-8-17(19)21/h5,7,12-13,15,17,20-21H,3-4,6,8-10H2,1-2H3/t12-,13-,15+,17+,19+/m1/s1
    • InChI Key: BCWZIZLVBYHFES-PYEWSWHRSA-N
    • SMILES: O[C@H]1CC[C@H]2[C@@H]3CCC4C(=C(C=CC=4[C@H]3CC[C@@]21C)O)OC

Computed Properties

  • Exact Mass: 302.18800
  • Monoisotopic Mass: 302.188
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 1
  • Complexity: 425
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 49.7A^2

Experimental Properties

  • Density: 1.178
  • Boiling Point: 472°Cat760mmHg
  • Flash Point: 239.2°C
  • Refractive Index: 1.586
  • PSA: 49.69000
  • LogP: 3.61780

4-Methoxy 17b-Estradiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M262630-1mg
4-Methoxy 17b-Estradiol
26788-23-8
1mg
$ 187.00 2023-09-07
TRC
M262630-2.5mg
4-Methoxy 17b-Estradiol
26788-23-8
2.5mg
$ 257.00 2023-09-07
TRC
M262630-5mg
4-Methoxy 17b-Estradiol
26788-23-8
5mg
$479.00 2023-05-18
TRC
M262630-10mg
4-Methoxy 17b-Estradiol
26788-23-8
10mg
$ 922.00 2023-09-07
TRC
M262630-25mg
4-Methoxy 17b-Estradiol
26788-23-8
25mg
$1990.00 2023-05-18
TargetMol Chemicals
T9456-1 mg
4-Methoxy 17β-Estradiol
26788-23-8 98%
1mg
¥ 3,587 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-210108A-1mg
4-Methoxy-17β-estradiol,
26788-23-8 98%
1mg
¥2256.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-210108-2.5mg
4-Methoxy-17β-estradiol,
26788-23-8 98%
2.5mg
¥2858.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-210108B-5mg
4-Methoxy-17β-estradiol,
26788-23-8 98%
5mg
¥4625.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-210108C-10mg
4-Methoxy-17β-estradiol,
26788-23-8 98%
10mg
¥8649.00 2023-09-05

4-Methoxy 17b-Estradiol Related Literature

Additional information on 4-Methoxy 17b-Estradiol

4-Methoxy 17β-Estradiol (CAS No. 26788-23-8): A Potent Estrogen Receptor Modulator with Emerging Therapeutic Applications

4-Methoxy 17β-Estradiol, identified by the Chemical Abstracts Service registry number CAS No. 26788-23-8, represents a synthetic derivative of the endogenous hormone estradiol. This compound is characterized by the introduction of a methoxy group at the C4 position of the estradiol backbone, conferring unique pharmacological properties distinct from its parent molecule. Recent advancements in estrogen receptor (ER) signaling research have positioned this compound as a promising agent in therapeutic contexts ranging from oncology to cardiovascular medicine. Its structural modifications enhance selectivity for ER subtypes and modulate metabolic stability, making it a focal point in drug discovery pipelines.

The synthesis and characterization of 4-methoxy 17β-estradiol have been extensively documented in peer-reviewed journals, with studies highlighting its ability to act as a Selective Estrogen Receptor Modulator (SERM). Unlike traditional estrogen therapies, this compound exhibits tissue-specific agonist/antagonist activity. For instance, preclinical models demonstrate potent agonistic effects on ERβ-expressing tissues such as bone and cardiovascular endothelium while antagonizing ERα-driven pathways in breast tissue. This dual mechanism addresses longstanding challenges in hormone replacement therapy by minimizing risks associated with unopposed estrogen exposure.

In oncology research, CAS No. 26788-23-8-derived compounds are being investigated for their anti-proliferative effects on hormone-sensitive cancers. A landmark study published in Cancer Research (2023) revealed that this agent induces apoptosis in ER-positive breast cancer cells through dual mechanisms: direct inhibition of cyclin D1 expression and activation of caspase-dependent pathways. Notably, its methoxy substitution reduces uterine hyperplasia risks compared to tamoxifen, a finding validated through comparative studies using athymic mouse xenograft models.

Cardiovascular applications represent another frontier for this compound. Preclinical data from the Journal of Clinical Investigation (Jan 2024) demonstrated that low-dose administration improves endothelial function in aged mice via enhanced nitric oxide production and reduced oxidative stress markers. The methoxy group's influence on metabolic stability appears critical here, extending plasma half-life compared to native estradiol while avoiding hepatic first-pass metabolism complications observed with other estrogens.

Ongoing clinical trials focus on optimizing dosing regimens for osteoporosis treatment, leveraging this compound's anabolic effects on bone remodeling without stimulating uterine or mammary tissue proliferation. Phase I/II data presented at the Endocrine Society Annual Meeting (June 2023) showed significant increases in lumbar spine BMD (+5.3% at six months) with no reported endometrial thickening—a breakthrough compared to conventional bisphosphonate therapies.

Beyond therapeutic applications, researchers are exploring 4-methoxy 17β-estradiol's utility as a pharmacological tool for studying ER subtype signaling pathways. Its distinct binding kinetics allow dissection of ERα/ERβ functional differences in neuroprotection studies, particularly regarding Alzheimer's disease pathogenesis where ERβ-mediated neurotrophic effects are now recognized as therapeutic targets.

The compound's structural features also facilitate exploration of prodrug strategies aimed at improving bioavailability and reducing off-target effects. Recent chemical engineering approaches involve conjugation with polyethylene glycol moieties to create targeted nanoparticles capable of delivering active metabolites directly to tumor microenvironments—a development highlighted in Advanced Drug Delivery Reviews (March 2024).

Safety profiles established through non-clinical studies indicate favorable tolerability compared to unmodified estradiol analogs, with no evidence of hepatotoxicity up to doses exceeding clinical relevance thresholds (as reported by the FDA Drug Safety Communication database). These findings align with mechanistic insights showing reduced aromatase enzyme interactions due to the methoxy substitution.

In summary, CAS No. 26788-23-8-designated compounds represent a paradigm shift in estrogen-based therapeutics through their unique combination of receptor selectivity and metabolic advantages. As emerging data continues to validate its efficacy across multiple indications—from oncology to osteoporosis—this molecule stands at the forefront of next-generation endocrine therapy development.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk